Cas no 1124-39-6 (4-Ethylcatechol)

4-Ethylcatechol structure

Product Name:4-Ethylcatechol

CAS No:1124-39-6

MF:C₈H₁₀O₂

MW:138.163802623749

MDL:MFCD00015847

CID:83419

PubChem ID:70761

Update Time:2025-04-18

4-Ethylcatechol Chemical and Physical Properties

Names and Identifiers

- 4-Ethylbenzene-1,2-diol
- 3,4-Dihydroxyethylbenzene
- 4-Ethylcatechol
- 1,2-Benzenediol,4-ethyl
- 1,2-dihydroxy-4-ethylbenzene
- 4-ethyl-1,2-benzenediol
- 4-ethyl-catechole
- 4-Ethylpyrocatechol
- Ethylcatechol
- Ethylpyrocatechol
- MDL： MFCD00015847
- Inchi： 1S/C8H10O2/c1-2-6-3-4-7(9)8(10)5-6/h3-5,9-10H,2H2,1H3
- InChI Key： HFLGBNBLMBSXEM-UHFFFAOYSA-N
- SMILES： OC1=C(C=CC(=C1)CC)O
- BRN： 2042062

Computed Properties

Exact Mass: 138.06800
Monoisotopic Mass: 138.06808
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
Surface Charge: 0
Tautomer Count: 35
XLogP3: nothing

Experimental Properties

Color/Form: Colorless to yellowish liquid or crystal
Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 34-45 °C
Boiling Point: 105-107°C 0,5mm
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: 1.578
Solubility: Slightly soluble (11 g/l) (25 º C),
PSA: 40.46000
LogP: 1.66020
Solubility: Soluble in water ethanol and ether

4-Ethylcatechol Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H315-H318-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-37/38-41
Safety Instruction： S26-S36/37/39-S39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S36

4-Ethylcatechol Customs Data

HS CODE：2907299090
Customs Data：

China Customs Code:
2907299090

Overview:

2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

4-Ethylcatechol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E901760-100mg	4-Ethylcatechol	1124-39-6		100mg	$ 81.00	2023-09-07
TRC	E901760-1g	4-Ethylcatechol	1124-39-6		1g	$ 119.00	2023-09-07
TRC	E901760-5g	4-Ethylcatechol	1124-39-6		5g	$ 453.00	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-FU566-1g	4-Ethylcatechol	1124-39-6	95%	1g	￥576.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-FU566-250mg	4-Ethylcatechol	1124-39-6	95%	250mg	￥256.0	2022-07-29
Alichem	A019089382-1g	4-Ethylbenzene-1,2-diol	1124-39-6	98%	1g	$223.65	2023-09-04
Alichem	A019089382-5g	4-Ethylbenzene-1,2-diol	1124-39-6	98%	5g	$626.22	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E888365-250mg	4-ethylcatechol	1124-39-6	95%	250mg	￥176.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E888365-1g	4-ethylcatechol	1124-39-6	95%	1g	￥492.00	2022-01-10
Apollo Scientific	OR925237-1g	4-Ethylcatechol	1124-39-6	97%	1g	£28.00	2025-02-20

4-Ethylcatechol Production Method

4-Ethylcatechol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1124-39-6)4-Ethylcatechol

Order Number:LE10663

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:03

Price ($):discuss personally

Email:18501500038@163.com

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